Cas no 7182-42-5 ( )

• Product Name: &nbsp
• CAS No: 7182-42-5
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 976746
• PubChem ID: 230831
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1-(4-hydroxy-3-methoxyphenyl)propan-1-one
• 3-Chlor-1-(4-hydroxy-3-methoxy-phenyl)-propan-1-on
• 3-chloro-1-(4-hydroxy-3-methoxy-phenyl)-propan-1-one
• AC1L5KDV
• AC1Q3UE6
• AG-J-01746
• AR-1F2455
• CTK5D5121
• NSC26137
• DTXSID30282498
• 7182-42-5
• NSC-26137
•  

• Inchi： 1S/C10H11ClO3/c1-14-10-6-7(2-3-9(10)13)8(12)4-5-11/h2-3,6,13H,4-5H2,1H3
• InChI Key： MBIJXZMTJKBEIR-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(=C(C=1)OC)O)=O

Computed Properties

• Exact Mass: 214.03973
• Monoisotopic Mass: 214.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.253
• Boiling Point: 378.2°C at 760 mmHg
• Flash Point: 182.5°C
• Refractive Index: 1.547
• PSA: 46.53
• LogP: 2.21240